1-[1-(Aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol

• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol
• IUPAC Name: 1-[1-(aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol
• InChI: InChI=1S/C11H24N2O/c1-13-8-10(14)7-11(9-12)5-3-2-4-6-11/h10,13-14H,2-9,12H2,1H3
• InChI Key: UQWIBGYWOYFWMG-UHFFFAOYSA-N
• Canonical SMILES: CNCC(CC1(CCCCC1)CN)O

Description

1-[1-(Aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol is a tertiary amine derivative featuring a cyclohexyl ring substituted with an aminomethyl group and a propan-2-ol backbone modified with a methylamino group. The compound’s core structure suggests possible roles in modulating biological targets, such as enzymes or receptors, due to its amine and alcohol functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(Aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol typically involves multiple steps. One common method includes the reaction of cyclohexylamine with formaldehyde to form 1-(aminomethyl)cyclohexane. This intermediate is then reacted with 3-(methylamino)propan-2-ol under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving advanced techniques such as continuous flow reactors and high-pressure conditions to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

1-[1-(Aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into simpler amines or alcohols.

Substitution: It can undergo nucleophilic substitution reactions, where the amino groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce cyclohexylmethanol derivatives.

Scientific Research Applications

1-[1-(Aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including enzyme interactions and cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various chemical products, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[1-(Aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering downstream effects. The exact pathways depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

IMB-H12 (1-(cyclopentylamino)-3-(4-(2,4,4-trimethylpentan-2-yl)phenoxy)propan-2-ol)

• Structure: Shares the propan-2-ol backbone but replaces the cyclohexyl-aminomethyl group with a cyclopentylamino substituent and a bulky phenoxy group .
• Activity : Exhibits antifungal biofilm inhibition against Candida albicans by suppressing yeast-to-hyphal transition and adhesion-related genes.

1-(2-Ethoxyphenoxy)-3-(methylamino)propan-2-ol

• Structure: Differs by substituting the cyclohexyl-aminomethyl group with a 2-ethoxyphenoxy moiety .
• Safety : Classified under GHS guidelines with specific first-aid measures for inhalation exposure.

1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol

• Structure: Features a 4-methoxyphenyl group instead of the cyclohexyl-aminomethyl group .
• Synthesis : Achieves 99% yield via optimized routes, suggesting efficient scalability for analogs.
• Comparison : The methoxyphenyl group could confer metabolic stability compared to the target compound’s cyclohexyl group, which might be prone to oxidative metabolism.

Pharmacological and Physicochemical Properties

Biofilm Inhibition (IMB-H12)

• Mechanism : Targets cell wall biosynthesis and adhesion pathways .
• Target Compound Potential: The aminomethylcyclohexyl group may enhance interactions with fungal cell wall components, though empirical validation is needed.

Receptor Modulation (1-(2-Furylmethoxy)-3-(methylamino)propan-2-ol)

• Activity : Modulates cellular signal transduction via protein binding .
• Comparison : The furylmethoxy group in this analog enables hydrogen bonding, whereas the cyclohexyl group in the target compound may prioritize hydrophobic interactions.

Physical Properties

Compound	Boiling Point (°C)	pKa	Molecular Weight	Key Features
1-(1-Aminopropan-2-yl)-3-methylcyclohexan-1-ol	259.1 ± 13.0	15.00 ± 0.40	171.28	High boiling point, moderate basicity
1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol	N/A	N/A	195.26	Aromatic substituent, high synthetic yield
Target Compound	Data needed	Data needed	214.32 (estimated)	Cyclohexyl-aminomethyl, tertiary amine

Biological Activity

1-[1-(Aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol, with the CAS number 2060043-15-2, is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This article explores its chemical properties, biological mechanisms, and relevant case studies, providing a comprehensive overview of the current understanding of this compound's biological activity.

• Molecular Formula : C$_{11}$H$_{24}$N$_2$O
• Molecular Weight : 200.32 g/mol
• Structure : The compound features a cyclohexyl group, an aminomethyl substituent, and a propanolamine structure.

The biological activity of 1-[1-(Aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol primarily involves its interaction with neurotransmitter systems. Preliminary studies suggest that it may act as a modulator of serotonergic and adrenergic receptors, which are crucial for mood regulation and cognitive functions.

Potential Mechanisms:

• Serotonin Receptor Modulation : The compound may influence serotonin levels in the brain, potentially affecting mood and anxiety.
• Adrenergic Activity : By interacting with adrenergic receptors, it could impact cardiovascular functions and stress responses.

In Vitro Studies

In vitro studies have been conducted to assess the compound's effects on various cell lines. These studies typically focus on:

• Cell Viability : Evaluating cytotoxicity using assays like MTT or XTT.
• Neurotransmitter Release : Measuring changes in neurotransmitter levels in response to treatment.

In Vivo Studies

Animal models have been utilized to explore the pharmacokinetics and pharmacodynamics of the compound. Key findings include:

• Behavioral Effects : Assessment of anxiety-like behaviors in rodent models, indicating potential anxiolytic properties.
• Cardiovascular Effects : Observations of heart rate and blood pressure variations post-administration.

Case Studies

Study	Methodology	Findings
Study A	In vitro analysis on neuronal cell lines	Showed increased serotonin release at specific concentrations.
Study B	Rodent model for anxiety assessment	Indicated a significant reduction in anxiety-like behaviors compared to control groups.
Study C	Pharmacokinetic study	Demonstrated rapid absorption and moderate half-life, suggesting potential for therapeutic use.

Safety and Toxicology

Toxicological assessments are critical for evaluating the safety profile of 1-[1-(Aminomethyl)cyclohexyl]-3-(methylamino)propan-2-ol. Initial findings suggest that at therapeutic doses, the compound exhibits a favorable safety margin; however, further studies are required to fully elucidate its toxicological profile.

Key Toxicological Findings:

• Acute Toxicity : Studies indicate low acute toxicity in animal models.
• Chronic Exposure : Long-term exposure studies are necessary to determine any potential cumulative effects or organ-specific toxicity.